Cas no 139276-17-8 ((2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 139276-17-8
• MF: C₁₆H₁₁ClO₃
• MW: 286.709743738174
• CID: 1265821
• PubChem ID: 1753088
• Update Time: 2025-06-08

(2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 2-[(4-chlorophenyl)methylene]-6-methoxy-, (Z)-
• (2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one
• AKOS002234617
• F3139-1909
• 139276-17-8
• STK923250
• (2Z)-2-(4-chlorobenzylidene)-6-methoxy-1-benzofuran-3(2H)-one
• (2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one
• (Z)-2-(4-chlorobenzylidene)-6-methoxybenzofuran-3(2H)-one
• SCHEMBL9150115

• Inchi： 1S/C16H11ClO3/c1-19-12-6-7-13-14(9-12)20-15(16(13)18)8-10-2-4-11(17)5-3-10/h2-9H,1H3/b15-8-
• InChI Key： VWGPEPCJDXBXEM-NVNXTCNLSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C1/C(C2C=CC(=CC=2O/1)OC)=O

Computed Properties

• Exact Mass: 286.03973
• Monoisotopic Mass: 286.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one

Introduction to (2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 139276-17-8)

(2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 139276-17-8, belongs to the benzofuran class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its 4-chlorophenyl substituent and the presence of a methoxy group, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The benzofuran core structure of (2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one is a key factor in its potential biological activity. Benzofurans have been extensively studied for their roles in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 4-chlorophenyl group enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development. Additionally, the methoxy group at the 6-position influences the electronic properties of the molecule, affecting its reactivity and binding affinity.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific molecular pathways involved in diseases. The compound (2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one has been explored in several preclinical studies for its potential to modulate these pathways. For instance, studies have suggested that this molecule may interfere with the activity of enzymes and receptors that are implicated in cancer progression. The 4-chlorophenyl moiety is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets, thereby increasing the compound's efficacy.

The synthesis of (2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the benzofuran core through cyclization reactions, followed by functionalization at key positions to introduce the 4-chlorophenyl and methoxy groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity levels. These synthetic strategies not only demonstrate the complexity of working with such molecules but also underscore the importance of precision in pharmaceutical development.

The pharmacological profile of (2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one has been evaluated through various in vitro and in vivo assays. These studies have revealed promising results regarding its ability to inhibit key enzymes and pathways involved in disease processes. For example, preliminary data suggest that this compound may exhibit inhibitory effects on kinases and other enzymes that are overexpressed in certain types of cancer. Furthermore, its interaction with biological targets suggests potential applications in treating inflammatory disorders and infectious diseases.

The structural diversity inherent in benzofuran derivatives like (2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one provides a rich foundation for further chemical modification and optimization. By altering substituents such as the 4-chlorophenyl group or introducing additional functional groups, researchers can fine-tune the pharmacological properties of these molecules. This flexibility is crucial for developing drugs that are both effective and well-tolerated by patients. ongoing studies continue to explore new synthetic routes and derivatives that could lead to breakthroughs in therapeutic intervention.

The role of computational chemistry and molecular modeling has become increasingly important in understanding the behavior of complex molecules like (2Z)-2-[(4-chlorophenyl)methylidene]-6-methoxy-2,3-dihydro-1-benzofuran-3-one. These tools allow researchers to predict how the molecule will interact with biological targets at a molecular level, providing insights into its potential efficacy and side effects. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and identify promising candidates for further development.

In conclusion, (CAS No. 139276-17) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, particularly the presence of a highly reactive benzofuran core and specific substituents like the (4-chlorophenyl) group and methoxy group contribute to its intriguing biological activities. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies，this compound remains a valuable asset for medicinal chemists seeking to develop novel treatments for various diseases.